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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B8176041 Get Quote

Disclaimer: This document provides guidance on the proper disposal of ONX-0914 TFA based

on general laboratory safety principles and information regarding its components. As no

specific Safety Data Sheet (SDS) for ONX-0914 TFA is readily available, these

recommendations should be supplemented by a thorough risk assessment conducted by

qualified personnel at your institution. Always adhere to your local, state, and federal

regulations for hazardous waste disposal.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of ONX-0914 TFA, a potent and selective

immunoproteasome inhibitor. Due to the bioactive nature of this compound and the presence of

the trifluoroacetic acid (TFA) salt, stringent safety measures are imperative throughout the

handling and disposal process.

Chemical and Physical Properties
A summary of the available quantitative data for ONX-0914 and Trifluoroacetic Acid is

presented below. This information is crucial for understanding the compound's behavior and

potential hazards.
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Property Value (ONX-0914) Value (Trifluoroacetic Acid)

Molecular Formula C₃₁H₄₀N₄O₇ C₂HF₃O₂

Molecular Weight 580.67 g/mol 114.02 g/mol

Appearance White to off-white solid Colorless liquid

Solubility Soluble in DMSO Miscible with water

Personal Protective Equipment (PPE)
Given the potent nature of ONX-0914 and the corrosive properties of TFA, a comprehensive

PPE strategy is essential to minimize exposure risk.

Respiratory Protection: For operations with a high risk of aerosol generation, a powered air-

purifying respirator (PAPR) is recommended. For other handling procedures, a reusable half

or full-facepiece respirator with appropriate particulate filters (P100/FFP3) should be used

after a proper fit test.

Hand Protection: Double gloving with nitrile gloves is mandatory. The outer pair should be

changed immediately upon contamination or at regular intervals.

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are

required. A face shield should be worn over goggles for additional protection against

splashes.

Body Protection: A disposable lab coat or coveralls made from materials like Tyvek® should

be worn over personal clothing.[1]

Foot Protection: Closed-toe shoes are required. Disposable shoe covers should be worn in

the designated handling area and removed before exiting.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Evacuate and Secure: Immediately evacuate the spill area and restrict access.

Assess the Spill: Determine the extent of the spill. For minor spills that do not pose an

immediate threat, trained laboratory personnel may proceed with cleanup. For major spills,

contact your institution's Environmental Health & Safety (EHS) department.

Don Appropriate PPE: Before attempting cleanup, don the full PPE as described above.

Containment and Cleanup:

For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain

the spill.

For solid spills, carefully scoop the material into a designated waste container. Avoid

generating dust.

Clean the spill area with a suitable decontamination solution.

Waste Disposal: All materials used for spill cleanup must be collected, placed in a sealed

and labeled container, and disposed of as hazardous waste.

Disposal Procedure for ONX-0914 TFA
Proper disposal is critical to ensure the safety of personnel and to prevent environmental

contamination. The following step-by-step procedure should be followed:

Waste Identification and Segregation:

All waste containing ONX-0914 TFA, including unused product, contaminated labware

(e.g., pipette tips, vials), and spill cleanup materials, must be treated as hazardous waste.

Segregate ONX-0914 TFA waste from other chemical waste streams to avoid

incompatible mixtures. Do not mix with strong bases or oxidizing agents.[2]

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with both the organic compound and the acidic nature of TFA. A

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8176041?utm_src=pdf-body
https://www.benchchem.com/product/b8176041?utm_src=pdf-body
https://www.benchchem.com/product/b8176041?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


high-density polyethylene (HDPE) container is a suitable choice.

The label must clearly state "Hazardous Waste" and "ONX-0914 TFA".

Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area.

Ensure the storage area is away from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.

Do not dispose of ONX-0914 TFA down the drain or in regular trash.[3]

The logical workflow for the proper disposal of ONX-0914 TFA is illustrated in the diagram

below.
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ONX-0914 TFA Disposal Workflow

Preparation

Waste Generation

Disposal Process

Final State

Start: Handling ONX-0914 TFA

Wear Appropriate PPE
(Double Gloves, Goggles, Lab Coat, Respirator)

Generate Waste
(Unused product, contaminated labware, spill debris)

Segregate as Hazardous Waste

Place in Labeled, Leak-Proof
HDPE Container

Store in Designated Satellite
Accumulation Area

Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ONX-0914 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8176041?utm_src=pdf-custom-synthesis
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/product/b8176041#onx-0914-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8176041#onx-0914-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8176041#onx-0914-tfa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8176041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

